1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine

• Molecular Formula: C9H11F3N2O
• Molecular Weight: 220.19 g/mol
• IUPAC Name: 1-[2-methoxy-6-(trifluoromethyl)pyridin-3-yl]ethanamine
• InChI: InChI=1S/C9H11F3N2O/c1-5(13)6-3-4-7(9(10,11)12)14-8(6)15-2/h3-5H,13H2,1-2H3
• InChI Key: KKECZHVRWWFLNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=C(C=C1)C(F)(F)F)OC)N

Description

1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine is a chemical compound that features a pyridine ring substituted with methoxy and trifluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine typically involves the reaction of 2-methoxy-6-trifluoromethylpyridine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methoxy and trifluoromethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Hydroxy-6-trifluoromethylpyridine
• 2-Methoxy-6-trifluoromethylpyridine

Uniqueness

1-(2-Methoxy-6-trifluoromethyl-pyridin-3-YL)-ethylamine is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.